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Compound of Interest

Compound Name: CP-465022 hydrochloride

Cat. No.: B6416092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-465022 hydrochloride is a potent and selective, non-competitive antagonist of the α-

amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor.[1] It exhibits

anticonvulsant properties and has been investigated for its neuroprotective potential in

preclinical models. These application notes provide detailed dosing protocols for CP-465022
hydrochloride in rats across various experimental paradigms, including seizure models, focal

cerebral ischemia, and locomotor activity assessment. The information is intended to guide

researchers in designing and executing in vivo studies.

Mechanism of Action
CP-465022 acts as a non-competitive antagonist at the AMPA receptor.[1] Unlike competitive

antagonists that bind to the glutamate binding site, CP-465022 binds to an allosteric site on the

receptor-channel complex.[2] This binding event disrupts the transduction of agonist binding

into channel opening, thereby inhibiting the influx of cations (primarily Na⁺ and Ca²⁺) into the

postsynaptic neuron.[2] This mechanism effectively dampens excitatory neurotransmission

mediated by AMPA receptors.
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Mechanism of Action of CP-465022
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PTZ-Induced Seizure Protocol Workflow

Animal Acclimation

Administer CP-465022 (SC)
or Vehicle

60-minute Pretreatment

Induce Seizures with PTZ (IP)

Observe for Seizures
(30 minutes)

 

MCAO Dosing Protocol Workflow

Anesthetize Animal

Induce MCAO

Administer CP-465022 (5 mg/kg, SC)
 at 90 min post-MCAO

Administer CP-465022 (2 mg/kg, SC)
 4 hours after first dose

Reperfusion (if applicable)

Neurological & Histological
Assessment
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Locomotor Activity Protocol

Acclimate Rats to
Testing Room

Administer CP-465022 Doses (SC)
or Vehicle

Place in Locomotor Chambers &
Record Activity

Analyze Locomotor Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6416092#dosing-protocol-for-cp-465022-
hydrochloride-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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